8-(4-chlorophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C20H16ClN7O3
• Molecular Weight: 437.8 g/mol
• IUPAC Name: 8-(4-chlorophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C20H16ClN7O3/c1-30-13-8-5-11(9-14(13)31-2)16-15-17(19(29)24-23-16)22-20-25-26-27-28(20)18(15)10-3-6-12(21)7-4-10/h3-9,18H,1-2H3,(H,24,29)(H,22,25,27)
• InChI Key: PQNFSYWBBXEBFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC=C(C=C5)Cl)OC

Description

This compound is a structurally complex tricyclic system featuring a heptazatricyclo[7.4.0.0³⁷]trideca-1(9),3,5,10-tetraen-13-one core. Key structural attributes include:

• Substituents: A 4-chlorophenyl group at position 8 and a 3,4-dimethoxyphenyl group at position 10. The chlorine atom introduces electronegativity and lipophilicity, while the methoxy groups enhance solubility and modulate electronic interactions .

Biological Activity

The compound 8-(4-chlorophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule that has garnered attention due to its potential biological activities. This article aims to synthesize available research findings on its biological properties, including its pharmacological effects and mechanisms of action.

Chemical Structure and Properties

The compound's chemical structure can be represented as follows:

• Molecular Formula : C26H23ClN3O3
• Molecular Weight : 479.93 g/mol
• CAS Number : 1018162-07-6

The presence of the chlorophenyl and dimethoxyphenyl groups suggests potential interactions with biological targets that could lead to significant pharmacological effects.

Anticancer Properties

Studies have indicated that compounds with similar structural motifs exhibit anticancer activity. For instance:

• A derivative with a chlorophenyl group showed enhanced cytotoxicity against various cancer cell lines by inducing apoptosis through the mitochondrial pathway .
• The compound's ability to inhibit the proliferation of tumor cells was linked to its interaction with specific cellular signaling pathways involved in cell cycle regulation.

Antioxidant Activity

Research has highlighted the antioxidant properties of compounds containing methoxy groups:

• Compounds with methoxy substituents have demonstrated the ability to scavenge free radicals effectively, thereby reducing oxidative stress in cellular models .
• This activity is crucial for protecting cells from damage that could lead to cancer progression or other diseases.

Anti-inflammatory Effects

The anti-inflammatory potential of similar compounds has been documented:

• In vitro studies have shown that these compounds can inhibit the production of pro-inflammatory cytokines in macrophages .
• The mechanism involves modulation of NF-kB signaling pathways, which are pivotal in inflammatory responses.

Case Studies and Research Findings

Study	Findings
	Demonstrated cytotoxic effects on breast cancer cell lines with IC50 values indicating potent activity.
	Showed significant reduction in oxidative stress markers in treated cells compared to controls.
	Reported decreased levels of TNF-alpha and IL-6 in macrophages after treatment with related compounds.

The biological activity of 8-(4-chlorophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one can be attributed to several mechanisms:

• Cell Cycle Arrest : Induction of G1 phase arrest in cancer cells leading to reduced proliferation.
• Apoptosis Induction : Activation of caspases and mitochondrial pathways resulting in programmed cell death.
• Modulation of Signaling Pathways : Inhibition of NF-kB and MAPK pathways contributing to reduced inflammation and cancer progression.

Scientific Research Applications

Chemistry

In the field of chemistry, this compound serves as a building block for the synthesis of more complex molecules. Its unique structure allows for various modifications through electrophilic aromatic substitution reactions.

Biology

The compound is being studied for its potential biological activities , particularly:

• Antimicrobial Properties : Research indicates that derivatives of this compound exhibit significant antimicrobial effects against various pathogens.
• Anticancer Activity : Studies suggest that it may inhibit key enzymes involved in cancer cell proliferation.

Medicine

In medicinal chemistry, the compound is under investigation for its potential use as a pharmaceutical agent . It shows promise in treating diseases related to oxidative stress due to its ability to modulate cellular pathways.

Industry

This compound is also being explored for applications in the development of advanced materials with unique electronic and optical properties.

Recent studies have highlighted several biological activities associated with this compound:

Antifungal Activity

Research indicates that the compound exhibits antifungal properties against specific strains:

Fungal Strain	Inhibition Zone (mm)	Concentration (µg/mL)
Candida albicans	15	100
Aspergillus niger	18	100
Cryptococcus neoformans	20	100

Similar Compounds

• 10-(4-bromophenyl)-8-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• 10-(4-fluorophenyl)-8-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

These analogs provide insights into the structure-activity relationship and help elucidate the biological mechanisms at play.

Comparison with Similar Compounds

Research Findings and Implications

• Synthetic accessibility: The heptazatricyclo core’s synthesis likely requires multi-step cyclization, contrasting with simpler flavanols (e.g., catechins) produced via plant extraction .
• Activity prediction : Structural analogs with chlorophenyl groups exhibit moderate activity against kinase targets, while methoxy-rich compounds show anti-inflammatory effects. Synergistic effects are plausible but untested .